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Compound of Interest

Compound Name: (S)-INJ-54166060

Cat. No.: B12426877

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-JNJ-54166060 was not publicly
available at the time of this writing. The following disposal procedures are based on general
best practices for potent, selective, and uncharacterized research compounds. Researchers,
scientists, and drug development professionals must always consult with their institution's
Environmental Health and Safety (EHS) office and refer to local, state, and federal regulations
for compliant chemical waste disposal.[1][2][3] Treat all unknown or novel compounds as
potentially hazardous.[2]

Experimental Protocol: Step-by-Step Disposal
Guidance

This protocol outlines the general procedure for the safe disposal of small quantities of (S)-
JNJ-54166060.

1. Waste ldentification and Classification:

o Treat (S)-JNJ-54166060 and any materials contaminated with it (e.g., gloves, weighing
paper, pipette tips, empty vials) as hazardous chemical waste.[4] Unless a chemical has
been confirmed to be non-hazardous by an EHS professional, it should be managed as
hazardous waste.[4]

» Do not dispose of this compound down the drain or in regular trash.[1][4][5] Improper
disposal can lead to environmental contamination and significant penalties.[1]
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. Personal Protective Equipment (PPE):
Before handling the waste, ensure appropriate PPE is worn, including:
o Chemical-resistant gloves (e.g., nitrile).
o Safety glasses or goggles.
o Alab coat.

All handling of the compound and its waste should be performed in a certified chemical fume
hood.

. Waste Collection and Containerization:

Select a waste container that is chemically compatible with (S)-JNJ-54166060. Plastic or
glass containers are generally appropriate.[6][7] The container must be in good condition
with a secure, leak-proof lid.[1][5]

For solid waste, place it directly into the designated hazardous waste container.

For items contaminated with the compound, such as vials or syringes, they can be disposed
of "as is" without being emptied.[7]

Never mix incompatible waste streams.[5] Collect waste for (S)-JNJ-54166060 in a
dedicated container.

. Labeling of Hazardous Waste:
Obtain a "HAZARDOUS WASTE" label from your institution's EHS department.[7]

Affix the label to the waste container and fill it out completely with the following
information[7]:

o The words "Hazardous Waste."

o Full chemical name: "(S)-JNJ-54166060". Avoid abbreviations.
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o The specific hazards of the waste (e.g., "Potentially Toxic"). If unknown, state "Hazards
Not Fully Known."[2]

o The name and contact information of the Principal Investigator (PI) or responsible
researcher.

o The laboratory location (building and room number).
o The date when waste was first added to the container.
5. Storage in a Satellite Accumulation Area (SAA):

o Store the labeled, sealed waste container in a designated Satellite Accumulation Area (SAA).

[51L6]1[7]

o The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[1][6]

e Ensure the container is kept closed at all times, except when adding waste.[4][6]

e The SAA should be inspected weekly for any signs of leaks or container degradation, and
these inspections should be documented.[5][7]

6. Arranging for Disposal:

¢ Once the waste container is nearly full (do not overfill) or has been in storage for a specified
period (often 6-12 months, check with your EHS), arrange for its disposal.[1][6]

» Contact your institution's EHS office to request a hazardous waste pickup.[6] Follow their
specific procedures for scheduling a collection.[7]

o EHS will transport the waste to a licensed facility for proper treatment and disposal, which for
potent pharmaceutical compounds is typically high-temperature incineration.[8]

Data Presentation: Summary of Disposal and
Handling Information
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Parameter

Guideline

Source

Waste Classification

Hazardous Pharmaceutical
Waste

[11.[4]

Container Type

Chemically compatible (glass
or plastic), leak-proof with a

secure lid.

[6L.[51,[7]

Labeling

Official "HAZARDOUS
WASTE" label required. Must
include full chemical name, PI
information, location, and

hazard statement.

[7]

Storage Location

Designated and inspected
Satellite Accumulation Area
(SAA).

[61.[5]

PPE

Chemical-resistant gloves,
safety glasses/goggles, lab

coat.

[2]

Handling Location

Certified chemical fume hood.

[2]

Disposal Method

Collection by institutional EHS
for incineration by a licensed

waste disposal service.

[71.[8]

Prohibited Actions

Do not dispose down the drain
or in regular trash. Do not

evaporate in a fume hood.

[11.[4]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-JNJ-54166060.
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Caption: Disposal workflow for (S)-JNJ-54166060.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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